Cas no 7753-72-2 (Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)-)

Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)- structure
7753-72-2 structure
Product Name:Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)-
CAS No:7753-72-2
MF:C25H38O4
MW:402.566828250885
CID:562728
PubChem ID:14237020
Update Time:2025-04-19

Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)- Chemical and Physical Properties

Names and Identifiers

    • Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)-
    • 5BETA-CHOLANIC ACID 3,7-DIONE METHYL ESTER
    • methyl (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
    • A-Cholanic acid 3,7-dione methyl ester
    • CS-0185807
    • 5
    • SCHEMBL3219278
    • MFCD00271381
    • 5beta-Cholanic acid 3,7-dione methyl ester, >=98%
    • DTXSID70557798
    • 7753-72-2
    • Methyl (5beta)-3,7-dioxocholan-24-oate
    • HY-W127586
    • Inchi: 1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3/t15-,16+,18-,19+,20+,23+,24+,25-/m1/s1
    • InChI Key: UZRRNRRCPZZPNY-AEVHJRAPSA-N
    • SMILES: O=C1C[C@@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)=O

Computed Properties

  • Exact Mass: 402.27700
  • Monoisotopic Mass: 402.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44000
  • LogP: 4.98270

Cholan-24-oic acid,3,7-dioxo-, methyl ester, (5b)- Pricemore >>

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